Cas no 15828-65-6 (1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-)

15828-65-6 structure
Product Name:1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-
CAS No:15828-65-6
Molecular Formula:C9H14N4O2
Molecular Weight:210.23306
CID:168599
PubChem ID:193506
1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl- Properties
Names and Identifiers
-
- 1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-
- 1-ethyl-4,5-di(N-methylcarbamoyl)pyrazole
- 2-ethyl-3-N,4-N-dimethylpyrazole-3,4-dicarboxamide
- 1-ethyl-N,N'-dimethyl-1H-pyrazole-4,5-dicarboxamide
- 1H-Pyrazole-4,5-dicarboxamide, 1-ethyl-N,N'-dimethyl-
- Iem 476
- Iem-476
- DTXSID40166396
- 15828-65-6
-
- InChIKey: XVKUIFBBRKZYHI-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H14N4O2/c1-4-13-7(9(15)11-3)6(5-12-13)8(14)10-2/h5H,4H2,1-3H3,(H,10,14)(H,11,15)
- SMILES: CNC(C1C=NN(CC)C=1C(NC)=O)=O
Computed Properties
- Exact Mass: 210.11182
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 210.112
- Heavy Atom Count: 15
- Complexity: 257
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.6
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 76.02
- Refractive Index: 1.586
- Boiling Point: 498.3°C at 760 mmHg
- Flash Point: 255.2°C
- Density: 1.26
1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl- Related Literature
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Marco Grotti,Francesco Soggia,Francisco Ardini,Roberto Frache J. Anal. At. Spectrom., 2009,24, 522-527
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3. Front cover
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Artur Nenov,Javier Segarra-Martí,Angelo Giussani,Irene Conti,Ivan Rivalta,Elise Dumont,Vishal K. Jaiswal,Salvatore Flavio Altavilla,Shaul Mukamel Faraday Discuss., 2015,177, 345-362
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Ming-Chung Yang Dalton Trans., 2020,49, 12842-12853
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Congxu Wang,Jianli Jin,Zhiyuan Xiong,Dan Li,Junru Yao,Yaqing Liu Anal. Methods, 2018,10, 1163-1171
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Jérémie Gummel,Michael Sztucki,Theyencheri Narayanan,Michael Gradzielski Soft Matter, 2011,7, 5731-5738
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Gonzalo García-Espejo,Daily Rodríguez-Padrón,Marta Pérez-Morales,Gustavo de Miguel,Luis Camacho J. Mater. Chem. C, 2018,6, 7677-7682
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Himani Chauhan,Manoj K. Singh,S. A. Hashmi,Sasanka Deka RSC Adv., 2015,5, 17228-17235
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Rasmus Janzen,Miriam Schwarzer,Martin Vogel,Tanja Schwerdtle,Uwe Karst Metallomics, 2011,3, 847-852
15828-65-6 (1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-) Related Products
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